Cas no 899973-90-1 (5-amino-1-(4-ethylphenyl)methyl-N-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-amino-1-(4-ethylphenyl)methyl-N-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 899973-90-1
• MF: C₁₉H₂₀FN₅O
• MW: 353.393406867981
• CID: 5490294
• Update Time: 2025-05-20

5-amino-1-(4-ethylphenyl)methyl-N-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-[(4-ethylphenyl)methyl]-N-(3-fluoro-4-methylphenyl)triazole-4-carboxamide
• 5-amino-1-(4-ethylphenyl)methyl-N-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C19H20FN5O/c1-3-13-5-7-14(8-6-13)11-25-18(21)17(23-24-25)19(26)22-15-9-4-12(2)16(20)10-15/h4-10H,3,11,21H2,1-2H3,(H,22,26)
• InChI Key： UVVANRFUTWBWIY-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(CC)C=C2)C(N)=C(C(NC2=CC=C(C)C(F)=C2)=O)N=N1

Additional information on 5-amino-1-(4-ethylphenyl)methyl-N-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 5-amino-1-(4-ethylphenyl)methyl-N-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 899973-90-1)

The compound 5-amino-1-(4-ethylphenyl)methyl-N-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 899973-90-1) is a highly specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a 1,2,3-triazole core and carboxamide functionality, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery for combating resistant pathogens.

In recent years, the scientific community has shown growing interest in triazole derivatives due to their versatile biological activities. The presence of both amino and fluoro substituents in this compound enhances its bioavailability and target selectivity, addressing one of the key challenges in modern medicinal chemistry. Computational studies suggest this molecule may exhibit favorable ADME properties, making it suitable for further preclinical development. These characteristics position it as a potential lead compound in the search for novel anti-inflammatory or anticancer agents.

The synthesis of 5-amino-1-(4-ethylphenyl)methyl-N-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide typically involves multi-step click chemistry approaches, with particular emphasis on regioselective formation of the triazole ring. Recent advancements in green chemistry methodologies have enabled more efficient production routes with reduced environmental impact. Analytical characterization using NMR spectroscopy, mass spectrometry, and X-ray crystallography confirms the high purity and structural integrity of this compound, meeting the stringent requirements for pharmaceutical applications.

From a commercial perspective, the demand for specialized triazole carboxamides has been steadily increasing, driven by their applications in crop protection and veterinary medicine. The 4-ethylphenyl and 3-fluoro-4-methylphenyl moieties in this compound contribute to enhanced lipophilicity, potentially improving its performance in field applications. Manufacturers are actively optimizing production scales to meet the growing needs of research institutions and pharmaceutical developers worldwide.

Current research trends highlight the importance of structure-activity relationship (SAR) studies for this class of compounds. The 5-amino-1,2,3-triazole scaffold demonstrates remarkable molecular recognition properties, enabling selective interactions with biological targets. This has led to increased patent activity surrounding similar structures, particularly in areas addressing metabolic disorders and neurodegenerative diseases. The compound's hydrogen bonding capacity and π-stacking potential make it particularly interesting for fragment-based drug design approaches.

Quality control protocols for CAS No. 899973-90-1 emphasize rigorous testing for isomeric purity and residual solvents, reflecting the compound's pharmaceutical-grade standards. Storage recommendations typically suggest protection from moisture and light at controlled temperatures to maintain stability. These handling requirements align with best practices for high-value research chemicals and underscore the compound's importance in advanced research applications.

The future development of 5-amino-1-(4-ethylphenyl)methyl-N-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazole-4-carboxamide will likely focus on expanding its therapeutic potential through structure optimization and formulation development. With the pharmaceutical industry's increasing emphasis on personalized medicine and targeted therapies, this compound's modular structure offers numerous opportunities for medicinal chemistry innovation. Ongoing research may explore its potential in combination therapies or as a diagnostic probe, leveraging its unique physicochemical properties.